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Cat. No.: B1682618 Get Quote

Introduction
SR-31747 is a potent and selective sigma-1 (σ₁) receptor ligand and sterol isomerase inhibitor

with significant immunosuppressive, anti-inflammatory, and anti-proliferative properties.[1][2] Its

mechanism of action involves the inhibition of the Δ8-Δ7 sterol isomerase, a critical enzyme in

the cholesterol biosynthesis pathway.[1] This inhibition leads to the accumulation of Δ8-

cholesterol isomers and a subsequent reduction in cellular cholesterol levels, which underlies

its anti-proliferative effects. Due to its therapeutic potential, SR-31747 is a valuable tool in

cancer research and drug development. This document provides a detailed protocol for the

preparation of a stock solution of SR-31747 in dimethyl sulfoxide (DMSO), ensuring its stability

and suitability for various in vitro and in vivo experimental applications.

Quantitative Data Summary
For ease of use and reproducibility, the key quantitative data for SR-31747 and its stock

solution preparation are summarized in the table below.
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Parameter Value Reference

SR-31747 Properties

Molecular Formula C₂₃H₃₅Cl₂N [1]

Molecular Weight 396.44 g/mol [1]

Stock Solution Parameters

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock

Concentration
10 mM

Mass for 1 mL of 10 mM Stock 3.9644 mg Calculated

Storage Conditions

Solid Compound -20°C for up to 3 years [2]

Stock Solution (in DMSO)
-20°C in tightly sealed aliquots

for up to 1 month

-80°C for up to 6 months [3]

Experimental Protocols
Materials and Equipment

SR-31747 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM SR-31747 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of SR-31747 in DMSO.

Pre-dissolution Preparation:

Before opening the vial, allow the SR-31747 powder to equilibrate to room temperature for

at least one hour. This prevents condensation from forming on the compound.

Ensure all equipment is clean, sterile, and dry.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.9644 mg of SR-31747 powder into the tared tube.

Dissolution in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the SR-31747 powder.

Tightly cap the tube.

Ensuring Complete Solubilization:

Vortex the solution vigorously for 1-2 minutes until the SR-31747 is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates.

Aliquoting and Storage:

It is highly recommended to prepare and use solutions on the same day.

If storage is necessary, aliquot the stock solution into smaller, single-use volumes in

sterile, tightly sealed amber or opaque vials to protect from light and repeated freeze-thaw

cycles.
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Store the aliquots at -20°C for up to one month or at -80°C for extended stability of up to

six months.[3]

Protocol for Preparing Working Solutions
Thawing the Stock Solution:

Retrieve a single aliquot of the 10 mM SR-31747 stock solution from the freezer.

Allow it to thaw completely at room temperature.

Dilution in Culture Medium:

Perform serial dilutions of the stock solution in your desired cell culture medium or

experimental buffer to achieve the final working concentration.

Crucially, ensure the final concentration of DMSO in the working solution is kept to a

minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.[3]

It is advisable to perform dilutions in a stepwise manner to prevent precipitation of the

compound.[3]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Visualizations
SR-31747 Stock Solution Preparation Workflow
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Caption: Workflow for preparing SR-31747 stock and working solutions.
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SR-31747 Mechanism of Action: Inhibition of Cholesterol
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Caption: SR-31747 inhibits sterol isomerase in the cholesterol biosynthesis pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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